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Compound of Interest

Compound Name: 4-Hexylphenylboronic acid

Cat. No.: B034669

Essential Safety and Handling Guide for 4-
Hexylphenylboronic Acid

This guide provides crucial safety and logistical information for laboratory professionals
handling 4-Hexylphenylboronic acid. Adherence to these procedures is vital for ensuring
personal safety and proper disposal.

Chemical Identifier:

Compound Name 4-Hexylphenylboronic acid
Molecular Formula C12H19BO2

CAS Number 105365-50-2

Molecular Weight 206.09 g/mol

Hazard Identification and Personal Protective Equipment
(PPE)

4-Hexylphenylboronic acid is classified as a hazardous substance that can cause skin and
eye irritation, and may lead to respiratory irritation.[1] Therefore, the use of appropriate
Personal Protective Equipment (PPE) is mandatory.
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Recommended Personal Protective Equipment (PPE):

Protection Type

Recommended PPE

Eye Protection

Safety glasses with side shields or chemical
safety goggles are required to protect against

splashes.[2]

Hand Protection

Chemical-resistant gloves, such as nitrile
gloves, must be worn to prevent skin contact.[2]
Inspect gloves for any signs of damage before

use.

Skin and Body Protection

A laboratory coat is required to protect skin and
clothing from potential spills.[2] For larger scale
operations, consider additional protective

clothing.

Respiratory Protection

Work in a well-ventilated area, preferably within
a chemical fume hood, to minimize inhalation of
dust or vapors.[2] If a fume hood is not

available, a NIOSH-approved respirator may be

necessary for large scale or emergency use.

Operational Plan: Step-by-Step Handling Procedure

o Preparation: Before handling, ensure you are familiar with the chemical's hazards by

reviewing the Safety Data Sheet (SDS).[2] Confirm that the work area, particularly the

chemical fume hood, is clean and operational. Ensure that an eyewash station and safety
shower are readily accessible.[3][4]

e Personal Protective Equipment (PPE) Donning: Put on all required PPE as outlined in the

table above before entering the designated handling area.

e Chemical Handling:

o Conduct all weighing and transferring of 4-Hexylphenylboronic acid within a certified

chemical fume hood to control dust and vapors.[2]
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o Avoid direct contact with the chemical. Use spatulas and other appropriate tools for
transfers.

o Keep the container tightly closed when not in use.[2]

e Spill Management:

o Minor Spills: For small spills contained within the fume hood, use an appropriate
absorbent material to clean the area. Place the waste in a sealed container for disposal.

o Major Spills: In the event of a larger spill, evacuate the immediate area and alert your
supervisor or safety officer.

o First Aid:

o

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[5][6]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. If irritation persists, seek medical attention.[5]

o Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen
and seek immediate medical attention.[5]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[5]

Disposal Plan

All waste containing 4-Hexylphenylboronic acid must be handled as chemical waste.

o Waste Collection: Collect all contaminated materials, including gloves, absorbent pads, and
any excess chemical, in a clearly labeled, sealed, and appropriate waste container.

» Waste Disposal: Dispose of the chemical waste in accordance with all local, state, and
federal regulations.[7] Do not dispose of down the drain or in regular trash. Contact your
institution's environmental health and safety department for specific disposal procedures.
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Workflow for Handling 4-Hexylphenylboronic Acid

Preparation
- Review SDS
- Inspect Fume Hood
- Locate Safety Equipment

i

Don PPE
- Goggles/Face Shield
- Nitrile Gloves
- Lab Coat

i

Chemical Handling
(Inside Fume Hood)
- Weighing & Transferring
- Keep Container Closed

Minor Spill Cleanup
- Use Absorbent
- Collect Waste

Yes (Minor) |Yes (Major)

Major Spill Response
- Evacuate Area

- Notify Supervisor

Decontamination
- Clean Work Area
- Remove PPE

;

- Collect in Labeled Container
- Follow Institutional Procedures

Waste Disposal

End of Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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